N-[(benzylamino)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(benzylcarbamothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C15H13N3O3S/c19-14(12-7-4-8-13(9-12)18(20)21)17-15(22)16-10-11-5-2-1-3-6-11/h1-9H,10H2,(H2,16,17,19,22)
• InChI Key: JWYIQHLBEMOMCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol
• Solubility: 2.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(benzylamino)carbonothioyl]-3-nitrobenzamide, also known as BCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCA is a thioamide derivative that is synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of N-[(benzylamino)carbonothioyl]-3-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. In insects, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to have various biochemical and physiological effects, depending on the application and concentration. In cancer cells, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In inflammation, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to reduce the production of inflammatory mediators, leading to a decrease in inflammation. In insects, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to disrupt the nervous system, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(benzylamino)carbonothioyl]-3-nitrobenzamide in lab experiments include its high yield and purity, its versatility in various applications, and its relatively low cost. However, the limitations of using N-[(benzylamino)carbonothioyl]-3-nitrobenzamide include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on N-[(benzylamino)carbonothioyl]-3-nitrobenzamide, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its applications in material science. Further studies are also needed to fully understand its mechanism of action and potential side effects, as well as its interactions with other compounds and drugs.
In conclusion, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide is a promising compound with potential applications in various fields. Its synthesis method is simple and efficient, and its scientific research applications are diverse. However, further studies are needed to fully understand its mechanism of action and potential side effects, as well as its interactions with other compounds and drugs.

Synthesis Methods

The synthesis of N-[(benzylamino)carbonothioyl]-3-nitrobenzamide involves the reaction of 3-nitrobenzoyl chloride with benzylamine in the presence of potassium carbonate and carbon disulfide. The reaction proceeds through the formation of a thiourea intermediate, which is subsequently cyclized to produce N-[(benzylamino)carbonothioyl]-3-nitrobenzamide. The yield of N-[(benzylamino)carbonothioyl]-3-nitrobenzamide is high, and the purity can be further improved through recrystallization.

Scientific Research Applications

N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been shown to possess anti-cancer properties by inhibiting the growth of cancer cells. N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has also been studied for its anti-inflammatory effects and its potential as a therapeutic agent for neurodegenerative diseases. In agriculture, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been used as a pesticide due to its ability to inhibit the activity of certain enzymes in insects. In material science, N-[(benzylamino)carbonothioyl]-3-nitrobenzamide has been used as a precursor for the synthesis of metal complexes with potential applications in catalysis and sensing.